Cas no 207552-73-6 (Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate)

• Product Name: Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• CAS No: 207552-73-6
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 860231
• Update Time: 2026-04-29

Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 2,3-dihydro-2-oxo-6-Benzothiazolecarboxylic acid ethyl ester
• 6-Benzothiazolecarboxylicacid,2,3-dihydro-2-oxo-,ethylester(9CI)
• ethyl 2-oxo-3H-1,3-benzothiazole-6-carboxylate
• 6-Benzothiazolecarboxylicacid,2,3-dihydro-2-oxo-,ethylester
• 6-Ethoxycarbonylbenzothiazolin-2-one
• I04-8311

• Inchi： InChI=1S/C10H9NO3S/c1-2-14-9(12)6-3-4-7-8(5-6)15-10(13)11-7/h3-5H,2H2,1H3,(H,11,13)
• InChI Key： SQSKAZJKRBTRJX-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C2NC(SC2=C1)=O)OCC

Computed Properties

• Exact Mass: 223.03000
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3

Experimental Properties

• Density: 1.353±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 87.40000
• LogP: 1.76630

Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate

Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate (CAS 207552-73-6): A Versatile Chemical Building Block

Ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate (CAS 207552-73-6) is an important heterocyclic compound that has gained significant attention in pharmaceutical and materials science research. This benzo[d]thiazole derivative serves as a crucial intermediate in organic synthesis, particularly in the development of bioactive molecules and functional materials.

The molecular structure of ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate combines a benzothiazole core with an ester functional group, making it a versatile scaffold for chemical modifications. Researchers value this compound for its balanced properties of stability and reactivity, which enable diverse synthetic transformations. Recent studies highlight its potential in creating novel pharmaceutical intermediates, especially in the development of kinase inhibitors and anti-inflammatory agents.

In the context of current research trends, CAS 207552-73-6 has emerged as a key player in drug discovery programs targeting age-related diseases. Its structural features make it particularly interesting for designing molecules that interact with biological targets involved in neurodegenerative conditions. The 2-oxo-2,3-dihydrobenzo[d]thiazole moiety is recognized for its ability to enhance blood-brain barrier penetration, a crucial factor in central nervous system drug development.

The synthesis of ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate typically involves cyclization reactions starting from appropriately substituted aniline derivatives. Modern synthetic approaches focus on greener methodologies, reflecting the growing demand for sustainable chemistry practices. Researchers are particularly interested in optimizing the yield and purity of CAS 207552-73-6 while minimizing environmental impact.

From a commercial perspective, the market for benzo[d]thiazole derivatives like 207552-73-6 has shown steady growth, driven by increasing pharmaceutical R&D activities. Quality specifications for this compound typically require high purity levels (>98%) to meet the stringent requirements of medicinal chemistry applications. Analytical characterization commonly employs techniques such as HPLC, NMR, and mass spectrometry.

Recent innovations have explored the use of ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate in materials science applications. Its conjugated system and functional groups make it a candidate for organic electronic materials, particularly in the development of novel semiconductors and light-emitting components. These applications align with current interests in sustainable electronics and energy-efficient technologies.

Storage and handling of CAS 207552-73-6 require standard laboratory precautions. The compound is typically stable under recommended storage conditions (room temperature, dry environment), though prolonged exposure to moisture should be avoided to prevent ester hydrolysis. Proper handling procedures ensure both user safety and material integrity.

The future outlook for ethyl 2-oxo-2,3-dihydrobenzo[d]thiazole-6-carboxylate appears promising, with ongoing research exploring its potential in cutting-edge applications. As synthetic methodologies advance and new biological targets are identified, this versatile chemical building block is likely to maintain its importance in both academic and industrial settings.

For researchers working with benzo[d]thiazole derivatives, understanding the structure-activity relationships of compounds like 207552-73-6 is crucial. The electronic properties imparted by the thiazole ring system, combined with the versatility of the ester functionality, create numerous opportunities for molecular design and optimization in various chemical disciplines.